1-(pyrimidin-2-yl)piperazin-2-one dihydrochloride
Overview
Description
“1-(pyrimidin-2-yl)piperazin-2-one dihydrochloride” is a chemical compound and a piperazine derivative . It is known to act as an antagonist of the α2-adrenergic receptor and, to a much lesser extent, as a partial agonist of the 5-HT1A receptor . It is also a metabolite of buspirone .
Synthesis Analysis
The synthesis of “this compound” involves several steps. It can be used as a starting reagent for the synthesis of 3-{(4-(pyrimidin-2-yl)piperazin-1-yl)methyl}-1H-pyrrolo[2,3-b]pyridine . It can also be used in the synthesis of 3-phenyl-6-(4-(pyrimidin-2-yl)piperazin-1-yl)pyridazin-4-ol .Molecular Structure Analysis
The molecular structure of “this compound” is represented by the empirical formula C8H12N4 . The molecular weight of the compound is 164.21 .Chemical Reactions Analysis
The chemical reactions involving “this compound” are complex and varied. It can act as a derivatization reagent for the carboxyl groups on peptides . It can also be involved in carboxy group derivatization during the spectrophotometric analysis of phosphopeptides .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a refractive index of n20/D 1.587 (lit.), a boiling point of 277 °C (lit.), and a density of 1.158 g/mL at 25 °C (lit.) .Mechanism of Action
Safety and Hazards
Future Directions
The future directions for “1-(pyrimidin-2-yl)piperazin-2-one dihydrochloride” could involve further exploration of its potential uses in various fields of study. Its role as a metabolite of buspirone suggests potential applications in the field of medicine . Additionally, its use as a derivatization reagent for peptides indicates potential applications in biochemistry and molecular biology .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(pyrimidin-2-yl)piperazin-2-one dihydrochloride involves the reaction of pyrimidine-2-carboxylic acid with piperazine in the presence of a coupling agent to form 1-(pyrimidin-2-yl)piperazine. This intermediate is then oxidized to form 1-(pyrimidin-2-yl)piperazin-2-one, which is subsequently reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "Pyrimidine-2-carboxylic acid", "Piperazine", "Coupling agent", "Hydrochloric acid" ], "Reaction": [ "Step 1: Pyrimidine-2-carboxylic acid is reacted with piperazine in the presence of a coupling agent to form 1-(pyrimidin-2-yl)piperazine.", "Step 2: The intermediate 1-(pyrimidin-2-yl)piperazine is oxidized to form 1-(pyrimidin-2-yl)piperazin-2-one.", "Step 3: 1-(Pyrimidin-2-yl)piperazin-2-one is reacted with hydrochloric acid to form the dihydrochloride salt of the compound." ] } | |
CAS RN |
2361852-21-1 |
Molecular Formula |
C8H12Cl2N4O |
Molecular Weight |
251.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
